N-(2-Fluorophenyl)-2-(2-((phenylsulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[2-(phenylsulfanylmethyl)benzimidazol-1-yl]acetamide
• InChI: InChI=1S/C22H18FN3OS/c23-17-10-4-5-11-18(17)25-22(27)14-26-20-13-7-6-12-19(20)24-21(26)15-28-16-8-2-1-3-9-16/h1-13H,14-15H2,(H,25,27)
• InChI Key: IMDZVKFGNZRCNX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SCC2=NC3=CC=CC=C3N2CC(=O)NC4=CC=CC=C4F
• Molecular Formula: C22H18FN3OS
• Molecular Weight: 391.5 g/mol

Description

N-(2-Fluorophenyl)-2-(2-((phenylsulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)acetamide is a useful research compound. Its molecular formula is C22H18FN3OS and its molecular weight is 391.46. The purity is usually 95%.
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Scientific Research Applications

Chemical Structure Analysis

A study by Li Ying-jun (2012) focused on the chemical structure analysis of a novel compound related to N-(2-Fluorophenyl)-2-(2-((phenylsulfanyl)methyl)-1H-1,3-benzimidazol-1-yl)acetamide. This research utilized NMR techniques to determine the structure of new compounds, emphasizing the importance of structural analysis in the development of benzimidazole derivatives (Li Ying-jun, 2012).

Antimicrobial Activity

Several studies have explored the antimicrobial potential of compounds structurally similar to the given compound. For instance, Chaudhari et al. (2020) synthesized N-substituted phenyl acetamide benzimidazole derivatives and analyzed their systematic effectiveness against Methicillin-Resistant Staphylococcus aureus (MRSA), highlighting the potential of these compounds in combating resistant bacterial strains (Chaudhari et al., 2020).

Anti-Inflammatory Activity

K. Sunder and Jayapal Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl) acetamide, a compound closely related to the query compound, and assessed their anti-inflammatory activity. This study underscores the potential use of such compounds in developing new anti-inflammatory medications (Sunder & Maleraju, 2013).

Antitumor Activity

L. Yurttaş et al. (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which bear structural resemblance to the query compound, and evaluated their antitumor activity. This research contributes to understanding how modifications in the benzimidazole structure can influence antitumor properties (Yurttaş et al., 2015).

Photovoltaic Efficiency and Ligand-Protein Interactions

A study by Y. Mary et al. (2020) involved the synthesis of benzothiazolinone acetamide analogs, related to the query compound, and their examination for photovoltaic efficiency and ligand-protein interactions. This study suggests the diverse applications of these compounds, extending beyond typical pharmaceutical uses (Mary et al., 2020).